Cas no 2171797-68-3 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)-N-methylpropanamidobutanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)-N-methylpropanamidobutanoic acid
• CAS No: 2171797-68-3
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 5750498
• PubChem ID: 165550242
• Update Time: 2025-06-08

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)-N-methylpropanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171797-68-3
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(methoxymethyl)-N-methylpropanamido]butanoic acid
• EN300-1492525
• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)-N-methylpropanamidobutanoic acid

• Inchi： 1S/C25H30N2O6/c1-25(16-32-3,23(30)27(2)14-8-13-22(28)29)26-24(31)33-15-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,21H,8,13-16H2,1-3H3,(H,26,31)(H,28,29)
• InChI Key： BGLBABWAFRNHCM-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(COC)C(N(C)CCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)-N-methylpropanamidobutanoic acid

Professional Introduction to Compound with CAS No. 2171797-68-3 and Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)-N-methylpropanamidobutanoic Acid

The compound with the CAS number 2171797-68-3 and the product name 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)-N-methylpropanamidobutanoic acid represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and molecular imaging. The presence of a fluoren-9-yl moiety and a methoxycarbonyl group in its backbone suggests a high degree of chemical functionality, making it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate advanced structural motifs to enhance bioactivity and selectivity. The compound in question is no exception, as its design incorporates elements that are known to interact favorably with biological targets. Specifically, the fluoren-9-yl group is a well-documented scaffold in medicinal chemistry, often utilized for its ability to improve solubility and metabolic stability. Additionally, the methoxycarbonyl group serves as a protecting group for amino functions, which is crucial in multi-step synthetic pathways.

The structural features of this compound also make it an attractive candidate for use in proteomics and mass spectrometry-based studies. The combination of a bulky fluoren-9-yl moiety and a polar N-methylpropanamidobutanoic acid moiety provides a balance between hydrophobicity and hydrophilicity, which can be advantageous for enhancing detection sensitivity in analytical techniques. Furthermore, the presence of a methoxymethyl group suggests potential utility in derivatization reactions, allowing for further functionalization to tailor the compound's properties for specific applications.

Recent research has highlighted the importance of bioconjugation strategies in drug delivery systems. The compound's architecture, with its multiple reactive sites, makes it an excellent candidate for linking therapeutic agents to targeting molecules. For instance, the fluoren-9-yl group can be conjugated to antibodies or nanoparticles, while the amino and carboxylic acid functionalities can be modified to attach other bioactive molecules. This versatility underscores the compound's potential as a building block in the development of novel biopharmaceuticals.

Another area where this compound shows promise is in neurological research. The unique structural motif may interact with specific neurotransmitter receptors or enzymes involved in neurological disorders. The fluoren-9-yl group, in particular, has been shown to have favorable properties when interfacing with biological membranes, suggesting potential applications in modulating neural activity. Additionally, the compound's ability to cross the blood-brain barrier could make it useful for treating central nervous system (CNS) disorders.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the methoxycarbonyl group is particularly critical, as it not only protects the amino function but also serves as an anchor point for further derivatization. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are employed to achieve this transformation efficiently.

In terms of analytical characterization, the compound exhibits distinct spectral properties that facilitate its identification and quantification. Nuclear magnetic resonance (NMR) spectroscopy reveals characteristic signals corresponding to the various functional groups present in its structure. Similarly, mass spectrometry (MS) provides accurate molecular weight determination and fragmentation patterns that confirm its identity. These analytical data are essential for ensuring the compound's purity and consistency across different batches.

The potential applications of this compound extend beyond pharmaceuticals into other areas such as material science and nanotechnology. The unique combination of structural features makes it suitable for developing novel materials with enhanced properties. For example, the fluoren-9-yl group can be incorporated into polymers or coatings to improve their thermal stability or luminescent characteristics. Additionally, the compound's ability to undergo bioconjugation opens up possibilities for creating smart materials that can respond to biological stimuli.

As research continues to evolve, new methodologies are being developed to leverage the full potential of compounds like this one. Techniques such as click chemistry and photoredox catalysis offer innovative ways to modify and functionalize molecular structures efficiently. These advancements will likely accelerate the discovery and development of novel bioactive compounds derived from similar scaffolds.

The safety profile of this compound is another critical consideration during its development and application. While preliminary studies suggest that it exhibits low toxicity at relevant concentrations, further investigation is necessary to fully understand its pharmacokinetic behavior. In vitro toxicity assays are being conducted to assess its effects on various cell lines, while animal models will provide insights into its systemic absorption and excretion pathways.

In conclusion,4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)-N-methylpropanamidobutanoic acid (CAS No. 2171797-68-3) represents a versatile and promising compound with diverse applications across multiple scientific disciplines. Its unique structural features make it an excellent candidate for drug development, proteomics studies, material science innovations, and beyond. As research progresses，this compound is poised to play a significant role in advancing our understanding of biological processes and developing next-generation therapeutics.